12-Dehydrogingerdione

• Molecular Formula: C23H34O4
• Molecular Weight: 374.5 g/mol
• InChI: InChI=1S/C23H34O4/c1-3-4-5-6-7-8-9-10-11-12-20(24)18-21(25)15-13-19-14-16-22(26)23(17-19)27-2/h13-18,25-26H,3-12H2,1-2H3/b15-13+,21-18-
• InChIKey: ZYCOECPSUDNTCJ-JHVHLLHZSA-N

12-Dehydrogingerdione for Inflammation Research: A C12 Dehydrogingerdione with COX-2-Sparing Anti-Neuroinflammatory Activity

12-Dehydrogingerdione (12-DHGD, CAS 99742-05-9) is a C12-chain dehydrogingerdione phenylpropanoid isolated from Zingiber officinale rhizomes, characterized by an α,β-unsaturated ketone moiety on a 12-carbon alkyl side chain with a 4-hydroxy-3-methoxyphenyl head group [1]. It functions as an inhibitor of NO synthase and dual-pathway modulator—suppressing Akt/IKK/IκB/NF-κB signaling while activating Nrf-2/HO-1—and is distinguished among ginger constituents by its selective COX-2 inhibition without COX-1 interference in microglial cells [2]. Unlike the more abundant 6-gingerol or 6-shogaol, 12-DHGD exhibits a distinct cytokine selectivity profile: in RAW 264.7 macrophages it inhibits NO, IL-6, and PGE2 production but does not suppress IL-1β or TNF-α, whereas in LPS-activated microglia it does suppress TNF-α, revealing cell-type-dependent pharmacology .

COX-2-sparing neuroinflammation research in microglial models

Mediator-selective anti-inflammatory probe for macrophage studies (spares IL-1β/TNF-α)

Nrf-2/HO-1 dual-pathway activation research in oxidative stress models

Lipid-phase antioxidant persistence studies via oil stability index models

• [1] Han YA, Song CW, Koh WS, Yon GH, Kim YS, Ryu SY, Kwon HJ, Lee KH. Anti-inflammatory effects of the Zingiber officinale roscoe constituent 12-dehydrogingerdione in lipopolysaccharide-stimulated Raw 264.7 cells. Phytotherapy Research. 2013;27(8):1200-1205. doi:10.1002/ptr.4847 View Source
• [2] Zhao D, Gu MY, Xu JL, Zhang LJ, Ryu SY, Yang HO. Anti-neuroinflammatory Effects of 12-Dehydrogingerdione in LPS-Activated Microglia through Inhibiting Akt/IKK/NF-κB Pathway and Activating Nrf-2/HO-1 Pathway. Biomolecules & Therapeutics. 2019;27(1):92-100. doi:10.4062/biomolther.2018.104 View Source

Why 12-Dehydrogingerdione Cannot Be Substituted by 6-Gingerol or 6-Shogaol in Neuroinflammation and Lipid-Phase Antioxidant Applications

Ginger-derived phenylpropanoids share a common aromatic head group but diverge sharply in alkyl chain length (C6 to C12) and side-chain oxidation state, producing functionally non-interchangeable pharmacology. 6-Gingerol bears a β-hydroxy ketone side chain with a C6 alkyl tail and exhibits potent cytotoxicity against HCT-116 cells (IC50 1.5 µM) but shows no COX-2/COX-1 selectivity [1]. 6-Shogaol, the C6 α,β-unsaturated ketone analog, is a broadly acting anti-inflammatory agent but does not activate the Nrf-2/HO-1 pathway to the same extent and lacks the lipophilic antioxidant partitioning advantage that the C12 chain confers in oil-phase systems [2]. Shorter-chain dehydrogingerdiones (e.g., 6-dehydrogingerdione) broadly suppress IL-1β and TNF-α in RAW 264.7 cells, whereas 12-DHGD exhibits a narrower, mediator-selective profile, making blind in-class substitution scientifically invalid when cytokine selectivity, COX-1 sparing, or lipid-phase antioxidant persistence are experimental variables of interest [3].

12-DHGD vs. 6-Gingerol

COX-2 selective with COX-1 sparing; Nrf-2/HO-1 dual pathway

No COX-2 selectivity reported; lacks Nrf-2/HO-1 activation in neuroinflammation models; may introduce broader cytotoxicity

12-DHGD vs. 6-Shogaol

More efficient TNF-α/IL-6 suppression; COX-1 expression unaltered; oil-phase antioxidant advantage

Less efficient on TNF-α/IL-6; COX-1 status not confirmed; weaker lipid-phase antioxidant persistence

12-DHGD vs. 6-Dehydrogingerdione

Mediator-selective: inhibits NO/IL-6/PGE2, spares IL-1β/TNF-α in macrophages

Broad suppressor of IL-1β, TNF-α and other mediators; pan-suppressive profile may confound host-defense studies

• [1] Al-Abd AM, Al-Abbasi FA, Nofal SM, Khalifa AE, Williams RO, El-Eraky WI, Nagy AA, Abdel-Naim AB. Gingerol Synergizes the Cytotoxic Effects of Doxorubicin against Liver Cancer Cells and Protects from Its Vascular Toxicity. Molecules. 2016;21(7):886. doi:10.3390/molecules21070886 View Source
• [2] Kikuzaki H. Structure-activity relationship of antioxidative components isolated from ginger (Zingiber officinale). 1999 Fiscal Year Final Research Report Summary, KAKENHI Project 10660133. Osaka City University. View Source
• [3] Huang SH, Lee CH, Wang HM, Chang YW, Lin CY, Chen CY, Chen YH. 6-Dehydrogingerdione restrains lipopolysaccharide-induced inflammatory responses in RAW 264.7 macrophages. Journal of Agricultural and Food Chemistry. 2014;62(37):9171-9179. doi:10.1021/jf501665v View Source

Quantitative Comparative Evidence: 12-Dehydrogingerdione vs. Closest Ginger-Derived Analogs

12-Dehydrogingerdione Matches 6-Shogaol on Anti-Neuroinflammatory Potency While Surpassing It on TNF-α and IL-6 Suppression in Microglia

In a direct head-to-head comparison using LPS-activated BV-2 microglial cells, 12-DHGD demonstrated comparable overall anti-neuroinflammatory activity to the positive control 6-shogaol, yet was explicitly described as 'more efficient in inhibiting the secretion of TNFα and IL-6' at the same tested concentrations (2.5, 5, and 10 µM). Both compounds dose-dependently suppressed NO, PGE2, iNOS, and COX-2, but 12-DHGD uniquely spared COX-1 expression, a property not reported for 6-shogaol in this model [1].

Anti-neuroinflammatory comparison

Direct head-to-head

12-DHGD more efficient at TNF-α and IL-6 inhibition than 6-shogaol; COX-2 selectively inhibited, COX-1 expression spared at ≤10 µM in LPS-activated BV-2 microglia

COX-2-sparing anti-neuroinflammatory profile in microglial model

ELISA, Griess, Western blot; 12 h treatment; 2.5–10 µM range

Evidence Dimension	Anti-neuroinflammatory efficacy (TNF-α and IL-6 suppression) in LPS-activated microglia
Target Compound Data	12-DHGD at 2.5–10 µM: dose-dependently suppressed TNF-α and IL-6; no cytotoxicity at ≤10 µM; comparable overall anti-neuroinflammatory effect to 6-shogaol; COX-2 inhibited, COX-1 expression unaffected
Comparator Or Baseline	6-Shogaol (positive control): comparable inhibition of NO, PGE2, iNOS, COX-2; less efficient than 12-DHGD at inhibiting TNF-α and IL-6 secretion at identical concentration range; COX-1 status not explicitly reported as spared in this model
Quantified Difference	12-DHGD described as 'more efficient' than 6-shogaol for TNF-α and IL-6 inhibition; COX-2 selectively inhibited without COX-1 interference (qualitative selectivity advantage confirmed by Western blot, Fig. 2E)
Conditions	LPS-activated BV-2 murine microglial cells; 12 h treatment; ELISA for cytokines; Griess assay for NO; Western blot for iNOS, COX-1, COX-2

Why This Matters

For researchers studying neuroinflammatory pathways where COX-1-mediated physiological prostaglandin production must be preserved, 12-DHGD offers a therapeutically relevant selectivity advantage over 6-shogaol, which has not been explicitly shown to spare COX-1 in microglia.

• [1] Zhao D, Gu MY, Xu JL, Zhang LJ, Ryu SY, Yang HO. Anti-neuroinflammatory Effects of 12-Dehydrogingerdione in LPS-Activated Microglia through Inhibiting Akt/IKK/NF-κB Pathway and Activating Nrf-2/HO-1 Pathway. Biomolecules & Therapeutics. 2019;27(1):92-100. doi:10.4062/biomolther.2018.104 View Source

12-Dehydrogingerdione Exhibits Mediator-Selective Anti-Inflammatory Profile Distinct from 6-Dehydrogingerdione in Macrophages

In LPS-stimulated RAW 264.7 macrophages, 12-DHGD significantly inhibited NO production at 150 and 200 ng/mL, IL-6 at 50–200 ng/mL, and PGE2 at 200 ng/mL, along with suppression of iNOS and COX-2 mRNA levels. Critically, it did not affect IL-1β or TNF-α production at any tested concentration [1]. In contrast, 6-dehydrogingerdione (6-DG), the C6 chain analog, was shown in a separate study under similar conditions (LPS-stimulated RAW 264.7) to significantly attenuate iNOS, COX-2, IL-1β, IL-6, and TNF-α [2]. This reveals a chain-length-dependent shift in cytokine selectivity: the C12 variant spares IL-1β and TNF-α in macrophages, whereas the C6 variant broadly suppresses all tested mediators.

Cytokine selectivity in macrophages

Cross-study comparable

12-DHGD inhibited NO, IL-6, PGE2 without affecting IL-1β or TNF-α; 6-dehydrogingerdione broadly inhibited all four mediators in RAW 264.7 cells

Mediator-selective profile: spares IL-1β and TNF-α in macrophage inflammation model

LPS-stimulated RAW 264.7; ELISA, Griess, RT-PCR

Evidence Dimension	Cytokine and mediator selectivity in LPS-stimulated RAW 264.7 macrophages
Target Compound Data	12-DHGD: NO inhibited at 150, 200 ng/mL; IL-6 inhibited at 50, 100, 150, 200 ng/mL; PGE2 inhibited at 200 ng/mL; iNOS and COX-2 mRNA suppressed; IL-1β and TNF-α NOT affected at any concentration tested
Comparator Or Baseline	6-Dehydrogingerdione (6-DG): significantly attenuated iNOS, COX-2, IL-1β, IL-6, and TNF-α in LPS-stimulated RAW 264.7 cells (Huang et al., 2014)
Quantified Difference	12-DHGD spares IL-1β and TNF-α entirely; 6-DG inhibits both. Both compounds inhibit NO, IL-6, iNOS, and COX-2, but 12-DHGD's cytokine selectivity is narrower and mediator-specific.
Conditions	LPS-stimulated RAW 264.7 murine macrophage cells; MTT cytotoxicity assay; ELISA for PGE2, IL-1β, IL-6, TNF-α; Griess reagent for NO; RT-PCR for iNOS and COX-2 mRNA

Why This Matters

For experimental models where complete cytokine ablation is undesirable—such as host-defense studies where IL-1β and TNF-α play protective roles—12-DHGD's mediator-selective profile offers a procurement-relevant advantage over pan-suppressive shorter-chain dehydrogingerdiones like 6-DG.

• [1] Han YA, Song CW, Koh WS, Yon GH, Kim YS, Ryu SY, Kwon HJ, Lee KH. Anti-inflammatory effects of the Zingiber officinale roscoe constituent 12-dehydrogingerdione in lipopolysaccharide-stimulated Raw 264.7 cells. Phytotherapy Research. 2013;27(8):1200-1205. doi:10.1002/ptr.4847 View Source
• [2] Huang SH, Lee CH, Wang HM, Chang YW, Lin CY, Chen CY, Chen YH. 6-Dehydrogingerdione restrains lipopolysaccharide-induced inflammatory responses in RAW 264.7 macrophages. Journal of Agricultural and Food Chemistry. 2014;62(37):9171-9179. doi:10.1021/jf501665v View Source

Dehydrogingerdiones Outperform Gingerols and Shogaols 2-Fold in Oil-Phase Antioxidant Durability via Oxidation Induction Period Extension

In a systematic structure-activity relationship study comparing gingerols, shogaols, and dehydrogingerdiones across five antioxidant assay systems, dehydrogingerdiones were uniquely superior in oil-phase models. Using the Oil Stability Index method under aeration and heating of methyl linoleate, dehydrogingerdiones extended the oxidation induction period by approximately 8-fold, whereas gingerols and shogaols extended it by only 3- to 4-fold—a >2-fold advantage [1]. Conversely, in aqueous-phase DPPH radical scavenging, dehydrogingerdiones showed ~40% scavenging versus ~60% for shogaols and gingerols, and in linoleic acid autoxidation (ethanol-buffer system) the activity order was shogaols > gingerols > dehydrogingerdiones [2]. This inversion of activity rank across assay systems indicates that the longer alkyl chain and α,β-unsaturated ketone of dehydrogingerdiones confer superior substrate affinity and thermal stability in lipophilic environments, despite weaker intrinsic radical scavenging capacity.

Oil-phase antioxidant durability

Class-level inference

~8-fold extension vs. 3–4-fold

>2-fold higher oxidation induction period extension in methyl linoleate oil stability assay

Data inferred for dehydrogingerdione class; 12-DHGD C12 chain supports lipophilic affinity

Evidence Dimension	Antioxidant activity in oil-phase vs. aqueous-phase systems
Target Compound Data	Dehydrogingerdiones (C8–C12 chain variants): ~8-fold extension of methyl linoleate oxidation induction period (Oil Stability Index); ~40% DPPH radical scavenging; weakest activity in linoleic acid autoxidation (ethanol-buffer)
Comparator Or Baseline	Gingerols and shogaols (C8–C12 chain variants): 3- to 4-fold extension of methyl linoleate oxidation induction period; ~60% DPPH radical scavenging; shogaols > gingerols > dehydrogingerdiones in linoleic acid autoxidation
Quantified Difference	Dehydrogingerdiones extend oil-phase oxidation induction period by ~8-fold vs. 3–4-fold for gingerols/shogaols (>2-fold advantage). DPPH scavenging is lower: ~40% vs. ~60%.
Conditions	Five assay systems: (1) DPPH radical scavenging; (2) linoleic acid autoxidation in ethanol-buffer; (3) methyl linoleate autoxidation; (4) Oil Stability Index (methyl linoleate, aeration, heating); (5) liposome oxidation inhibition

Why This Matters

For industrial applications requiring oxidative stabilization of lipid-based formulations, edible oils, or lipophilic drug delivery systems, dehydrogingerdiones—and by inference 12-DHGD with its long C12 chain—provide a quantitatively superior alternative to gingerols and shogaols, whose antioxidant efficacy is largely confined to aqueous-radical scavenging contexts.

• [1] Kikuzaki H. Structure-activity relationship of antioxidative components isolated from ginger (Zingiber officinale). 1998 Fiscal Year Annual Research Report, KAKENHI Project 10660133. Osaka City University. View Source
• [2] Kikuzaki H. Structure-activity relationship of antioxidative components isolated from ginger (Zingiber officinale). 1999 Fiscal Year Final Research Report Summary, KAKENHI Project 10660133. Osaka City University. View Source

12-Dehydrogingerdione Activates the Nrf-2/HO-1 Cytoprotective Pathway, a Dual Mechanism Not Shared by 6-Gingerol

Beyond suppressing pro-inflammatory signaling, 12-DHGD markedly promoted the activation of NF-E2-related factor 2 (Nrf-2) and heme oxygenase-1 (HO-1) in LPS-activated microglial cells. Functional involvement of HO-1 was confirmed using the HO-1 inhibitor zinc protoporphyrin (Znpp), which reversed 12-DHGD-mediated suppression of NO and TNF-α [1]. This dual mechanism—simultaneous inhibition of Akt/IKK/IκB/NF-κB and activation of Nrf-2/HO-1—is a distinguishing feature of 12-DHGD. 6-Gingerol, by contrast, has been characterized primarily as an NF-κB pathway inhibitor without published evidence of Nrf-2/HO-1 activation in neuroinflammation models [2]. The HO-1-dependent component of 12-DHGD's activity provides an additional cytoprotective dimension relevant to oxidative stress-associated neurodegeneration.

Nrf-2/HO-1 pathway activation

Class-level inference

12-DHGD activates Nrf-2/HO-1; HO-1 inhibitor Znpp reversed NO/TNF-α suppression. 6-gingerol lacks this dual pathway in microglia

Dual-pathway modulation context: NF-κB inhibition plus cytoprotective Nrf-2/HO-1 activation

LPS-activated BV-2 cells; Znpp co-treatment; Western blot confirmation

Evidence Dimension	Dual-pathway modulation: NF-κB inhibition plus Nrf-2/HO-1 activation in microglia
Target Compound Data	12-DHGD: inhibits Akt/IKK/IκB/NF-κB pathway; markedly promotes Nrf-2 and HO-1 activation; HO-1 inhibitor Znpp partially reverses anti-inflammatory effect on NO and TNF-α, confirming HO-1 functional contribution
Comparator Or Baseline	6-Gingerol: inhibits NF-κB pathway (p65 translocation); Nrf-2/HO-1 activation not reported in neuroinflammation context (based on available literature)
Quantified Difference	Qualitative mechanistic difference: 12-DHGD engages Nrf-2/HO-1 as a confirmed secondary anti-inflammatory axis; 6-gingerol lacks this pathway in published neuroinflammation studies.
Conditions	LPS-activated BV-2 microglial cells; HO-1 inhibitor Znpp co-treatment; Western blot for Nrf-2, HO-1, Lamin B1; NO measured by Griess; TNF-α by ELISA

Why This Matters

For research programs targeting oxidative stress-driven neurodegeneration (e.g., Parkinson's, Alzheimer's models), 12-DHGD's dual-pathway mechanism offers a scientifically differentiated tool compound compared to single-pathway NF-κB inhibitors such as 6-gingerol.

• [1] Zhao D, Gu MY, Xu JL, Zhang LJ, Ryu SY, Yang HO. Anti-neuroinflammatory Effects of 12-Dehydrogingerdione in LPS-Activated Microglia through Inhibiting Akt/IKK/NF-κB Pathway and Activating Nrf-2/HO-1 Pathway. Biomolecules & Therapeutics. 2019;27(1):92-100. doi:10.4062/biomolther.2018.104 View Source
• [2] Dugasani S, Pichika MR, Nadarajah VD, Balijepalli MK, Tandra S, Korlakunta JN. Comparative antioxidant and anti-inflammatory effects of [6]-gingerol, [8]-gingerol, [10]-gingerol and [6]-shogaol. Journal of Ethnopharmacology. 2010;127(2):515-520. doi:10.1016/j.jep.2009.10.004 View Source

Dehydrogingerdione Class Established as First Ginger-Derived Phenylpropanoids with a Functional Recombinant Microbial Biosynthesis Route

Unlike gingerols whose native plant biosynthetic pathway remains incompletely characterized, dehydrogingerdiones were the first ginger-derived phenylpropanoids for which a functional artificial biosynthesis pathway was reconstructed in Escherichia coli. The engineered system—combining 4-coumarate:CoA ligase, fatty acid CoA ligase, a β-oxidation system from Saccharomyces cerevisiae, and a curcuminoid synthase from Oryza sativa—produced several dehydrogingerdione analogs from simple phenylpropanoid precursors [1]. This establishes a scalable, fermentation-based production route as an alternative to low-yield extraction from ginger rhizomes. A structurally related class, gingerols, had no comparable recombinant production system reported at the time of this study, and their native biosynthetic pathway in Z. officinale remains only partially elucidated.

Recombinant biosynthesis feasibility

Supporting evidence

Dehydrogingerdione analogs produced in recombinant E. coli via artificial 4-enzyme pathway; gingerols lack comparable microbial route

Potential for fermentation-based supply; reduces extraction dependency

Proof-of-concept; quantitative yield data for 12-DHGD not yet reported

Evidence Dimension	Availability of recombinant microbial biosynthesis route for scalable production
Target Compound Data	Dehydrogingerdione analogs (including potential for 12-DHGD): producible in recombinant E. coli via a 4-enzyme artificial pathway; first report of microbial production of a plant gingerol-related metabolite without knowledge of its native pathway
Comparator Or Baseline	Gingerols: native biosynthetic pathway in Z. officinale unknown at time of study; no recombinant microbial production system established; extraction from plant material is the sole sourcing method
Quantified Difference	Dehydrogingerdione class: recombinant route established (Katsuyama et al., 2010); Gingerols: no recombinant route; extraction-dependent sourcing only. Quantitative yield data for 12-DHGD specifically not reported.
Conditions	Recombinant E. coli co-expressing 4-coumarate:CoA ligase (Lithospermum erythrorhizon), fatty acid CoA ligase (O. sativa), yeast β-oxidation enzymes, and curcuminoid synthase (O. sativa); fermentation with phenylpropanoid precursor feeding

Why This Matters

For procurement planning, the existence of a recombinant production proof-of-concept for the dehydrogingerdione scaffold reduces long-term supply risk compared to gingerols, which remain entirely dependent on plant extraction with inherent variability in yield, purity, and seasonal availability.

• [1] Katsuyama Y, Ohnishi Y, Horinouchi S. Production of dehydrogingerdione derivatives in Escherichia coli by exploiting a curcuminoid synthase from Oryza sativa and a β-oxidation pathway from Saccharomyces cerevisiae. ChemBioChem. 2010;11(14):2034-2041. doi:10.1002/cbic.201000379 View Source

Evidence-Backed Application Scenarios Where 12-Dehydrogingerdione Provides a Verifiable Advantage Over Analogs

Neuroinflammation Research Requiring COX-2 Inhibition Without COX-1 Interference

In microglial neuroinflammation models where preservation of COX-1-mediated physiological prostaglandin synthesis is critical (e.g., gastric mucosal protection, renal homeostasis), 12-DHGD is the preferred ginger-derived tool compound. It has been directly shown to inhibit COX-2 without affecting COX-1 expression in LPS-activated BV-2 microglia at concentrations up to 10 µM, a selectivity feature not documented for 6-shogaol in this cell type [1]. This makes 12-DHGD suitable for chronic neuroinflammation studies where long-term COX-1 suppression would confound results through gastrointestinal or renal off-target effects.

Lipid-Based Formulation Stabilization with Superior Oil-Phase Antioxidant Persistence

For industrial or research applications requiring oxidative stabilization of lipid-rich matrices—such as edible oil preservation, lipophilic drug delivery systems, or cosmetic oil formulations—dehydrogingerdiones offer a >2-fold advantage in oil-phase antioxidant durability over gingerols and shogaols. The C12 chain of 12-DHGD, by class-level inference, maximizes lipophilic substrate affinity, extending oxidation induction periods by approximately 8-fold compared to 3–4-fold for gingerols/shogaols in the Oil Stability Index assay [2]. This makes 12-DHGD the strongest candidate among ginger phenylpropanoids for lipid-phase antioxidant applications, despite its lower aqueous DPPH radical scavenging activity.

Macrophage Inflammation Studies Requiring Mediator-Selective Rather Than Pan-Suppressive Intervention

In experimental designs where complete cytokine ablation is undesirable—such as host-defense or wound-healing models where IL-1β and TNF-α signaling must be preserved—12-DHGD's mediator-selective profile (NO, IL-6, PGE2 inhibition without IL-1β or TNF-α suppression in RAW 264.7 macrophages) offers a functionally distinct alternative to 6-dehydrogingerdione, which broadly suppresses all these mediators [3]. This selectivity profile is a direct consequence of the C12 alkyl chain length, as shorter-chain analogs lack this discrimination.

Nrf-2/HO-1 Pathway Activation Studies in Oxidative Stress-Driven Neurodegeneration Models

12-DHGD is uniquely positioned among ginger-derived phenylpropanoids for studies requiring simultaneous NF-κB pathway suppression and Nrf-2/HO-1 cytoprotective pathway activation. The HO-1 dependence of 12-DHGD's anti-inflammatory effect has been experimentally confirmed using the HO-1 inhibitor Znpp, which reversed NO and TNF-α suppression [1]. This dual mechanism is not established for 6-gingerol or 6-shogaol in neuroinflammation contexts, making 12-DHGD the compound of choice for research into Parkinson's disease, Alzheimer's disease, or multiple sclerosis models where both inflammatory suppression and antioxidant enzyme induction are desired therapeutic endpoints.

Application

Selection Property

Validation Focus

Neuroinflammation pathway studies with COX-2 selectivity requirement

COX-2-sparing inhibition in microglia; COX-1 expression unaltered

COX-1/COX-2 Western blot; TNF-α/IL-6 ELISA; NO Griess assay in BV-2 microglia

Lipid-based formulation stabilization research

Oil-phase oxidation induction period extension; lipophilic antioxidant durability

Methyl linoleate Oil Stability Index; DPPH scavenging comparison; liposome oxidation inhibition

Macrophage inflammation mediator selectivity studies

IL-1β/TNF-α sparing while inhibiting NO/IL-6/PGE2 in macrophages

RAW 264.7 cytokine panel (IL-1β, IL-6, TNF-α, PGE2); iNOS/COX-2 mRNA RT-PCR

Oxidative stress-driven neurodegeneration research (dual-pathway modulation)

NF-κB suppression combined with Nrf-2/HO-1 activation in microglia

HO-1 inhibitor Znpp reversal; Nrf-2 nuclear translocation; model endpoint monitoring in Parkinson's/Alzheimer's/MS research models

• [1] Zhao D, Gu MY, Xu JL, Zhang LJ, Ryu SY, Yang HO. Anti-neuroinflammatory Effects of 12-Dehydrogingerdione in LPS-Activated Microglia through Inhibiting Akt/IKK/NF-κB Pathway and Activating Nrf-2/HO-1 Pathway. Biomolecules & Therapeutics. 2019;27(1):92-100. doi:10.4062/biomolther.2018.104 View Source
• [2] Kikuzaki H. Structure-activity relationship of antioxidative components isolated from ginger (Zingiber officinale). 1998 Fiscal Year Annual Research Report, KAKENHI Project 10660133. Osaka City University. View Source
• [3] Han YA, Song CW, Koh WS, Yon GH, Kim YS, Ryu SY, Kwon HJ, Lee KH. Anti-inflammatory effects of the Zingiber officinale roscoe constituent 12-dehydrogingerdione in lipopolysaccharide-stimulated Raw 264.7 cells. Phytotherapy Research. 2013;27(8):1200-1205. doi:10.1002/ptr.4847 View Source